Cas no 2770499-45-9 (2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate)

• Product Name: 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate
• CAS No: 2770499-45-9
• MF: C₁₉H₃₁FN₂O₆
• MW: 402.457649469376
• CID: 6287238
• PubChem ID: 165992378
• Update Time: 2025-11-01

2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 2770499-45-9
• 2,6-di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate
• EN300-37397487
• 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate

• Inchi： 1S/C19H31FN2O6/c1-8-26-13(23)19(20)12-22(15(25)28-17(5,6)7)11-18(19)9-21(10-18)14(24)27-16(2,3)4/h8-12H2,1-7H3
• InChI Key： IUEVFYOVLVWVNN-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)CN(C(=O)OC(C)(C)C)CC21CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 402.21661487g/mol
• Monoisotopic Mass: 402.21661487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.4Ų

Additional information on 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate

Research Brief on 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate (CAS: 2770499-45-9)

The compound 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate (CAS: 2770499-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its diazaspiro[3.4]octane core, presents a promising scaffold for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have explored its synthetic accessibility, physicochemical properties, and biological activity, positioning it as a candidate for further preclinical evaluation.

Recent synthetic efforts have focused on optimizing the preparation of 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a streamlined synthetic route involving a key fluorination step, which enabled the introduction of the 8-fluoro substituent with high stereoselectivity. The tert-butyl and ethyl ester groups were found to enhance the compound's stability and solubility, making it suitable for further derivatization and biological testing. Computational studies have also highlighted the compound's conformational flexibility, which may contribute to its ability to interact with diverse biological targets.

In vitro studies have revealed that 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate exhibits moderate inhibitory activity against several enzymes involved in inflammatory pathways, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Preliminary data suggest that the fluorinated spirocyclic core plays a critical role in binding affinity, possibly through interactions with hydrophobic pockets in the enzyme active sites. Researchers are currently investigating structure-activity relationships (SAR) by synthesizing analogs with variations in the ester groups and fluorine substitution patterns to optimize potency and selectivity.

Pharmacokinetic studies in animal models have provided encouraging results, with the compound demonstrating good oral bioavailability and a favorable half-life. The presence of the tert-butyl groups appears to mitigate rapid metabolic degradation, while the ethyl ester moiety facilitates absorption. However, further optimization is required to address potential issues related to tissue distribution and off-target effects. Ongoing research aims to identify prodrug strategies or formulation approaches to enhance the compound's therapeutic index.

The potential therapeutic applications of 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate are being explored in the context of chronic inflammatory diseases, neurodegenerative disorders, and certain cancers. Its ability to modulate multiple signaling pathways makes it a promising candidate for polypharmacology approaches. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with a focus on establishing its safety profile and mechanism of action.

In conclusion, 2,6-Di-tert-butyl 8-ethyl 8-fluoro-2,6-diazaspiro[3.4]octane-2,6,8-tricarboxylate represents an exciting avenue for drug discovery, combining synthetic tractability with intriguing biological activity. Future research directions include the development of more potent analogs, elucidation of its molecular targets, and evaluation in disease-relevant models. As the understanding of this compound's pharmacological properties deepens, it may emerge as a valuable tool compound or even a clinical candidate for treating complex diseases.